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Compound of Interest

Compound Name: 5-Chloro-2-methylthiophenol

Cat. No.: B096861 Get Quote

Essential Safety and Handling Guide for 5-Chloro-2-
methylthiophenol
This guide provides immediate, essential safety, and logistical information for researchers,

scientists, and drug development professionals handling 5-Chloro-2-methylthiophenol (CAS

No: 18858-06-5). The content herein outlines operational procedures, personal protective

equipment (PPE), and disposal plans to ensure laboratory safety and proper chemical

management.

Chemical Overview: 5-Chloro-2-methylthiophenol, also known as 5-chloro-2-

methylbenzenethiol, is a colorless to pale yellow liquid with a characteristic strong, unpleasant

thiol odor.[1] It is utilized in organic synthesis and as a chemical intermediate.[1] Due to its

hazard profile, strict safety precautions are mandatory during handling.

Hazard Identification and Classification
5-Chloro-2-methylthiophenol is classified as a hazardous substance.[2][3]

Acute Toxicity (Oral, Dermal, Inhalation): Category 4. Harmful if swallowed, in contact with

skin, or if inhaled.[2][3]

Skin Irritation: Category 2. Causes skin irritation.[2][3]

Eye Irritation: Category 2. Causes serious eye irritation.[2][3]
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Specific Target Organ Toxicity (Single Exposure): Category 3. May cause respiratory

irritation.[2][3]

GHS Hazard Statements: H302, H312, H315, H319, H332, H335.[2][3]

Personal Protective Equipment (PPE) Requirements
A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes

the required equipment. All PPE should be selected based on a thorough risk assessment of

the specific procedures being performed.
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Body Part Protection Level

Recommended

Equipment &

Specifications

Rationale

Respiratory Primary

Work exclusively

within a certified

chemical fume hood

to ensure adequate

ventilation.[4]

Prevents inhalation of

harmful vapors and

mists.[2]

Secondary

For spill cleanup or if

engineering controls

fail, a NIOSH-

approved air-purifying

respirator with an

appropriate cartridge

for organic vapors is

necessary.[5]

Provides protection

against respiratory

irritation and acute

inhalation toxicity.[2]

Hands Primary

Chemical-resistant

gloves (e.g., Butyl

rubber, Viton®).

Double-gloving is

recommended.[5][6]

Protects against skin

contact, which can

cause irritation and

dermal toxicity.[2][3]

Standard nitrile gloves

may offer limited

protection and should

be avoided for

prolonged contact.[6]

Eyes/Face Primary

Chemical safety

goggles that meet

ANSI Z87.1 or EN166

standards.[4][7]

Protects against

splashes that can

cause serious eye

irritation.[2]
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Secondary

A full-face shield

should be worn over

safety goggles during

procedures with a

high risk of splashing.

[8]

Provides an additional

layer of protection for

the entire face.

Body Primary

A flame-retardant lab

coat worn over

personal clothing.[6]

Provides a basic

barrier against minor

spills and

contamination.

Secondary

For larger quantities

or splash-prone

operations, a

chemical-resistant

apron or coveralls

should be worn over

the lab coat.[5][6]

Ensures full-body

protection from

chemical contact.

Footwear Primary

Closed-toe, chemical-

resistant shoes or

boots.[6][9]

Protects feet from

spills and potential

hazards on the

laboratory floor.

Operational and Disposal Plans
Safe Handling and Storage Protocol
Handling:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible and operational.[7][10]

Ventilation: All work with 5-Chloro-2-methylthiophenol must be conducted in a well-

ventilated area, preferably inside a certified chemical fume hood.[3][4]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and

clothing.[3] Do not breathe vapors or mist.[2]
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Hygiene: Do not eat, drink, or smoke in the work area.[2][10] Wash hands and any exposed

skin thoroughly after handling.[7]

Equipment: Use non-sparking tools and implement measures to prevent static discharge.[3]

[6]

Storage:

Container: Keep the chemical in a tightly closed, properly labeled container.[2][10]

Location: Store in a cool, dry, and well-ventilated place, away from heat and sources of

ignition.[3][11] The storage area should be secure and accessible only to authorized

personnel ("Store locked up").[2][3]

Incompatibilities: Store separately from strong oxidizing agents and other incompatible

materials to prevent hazardous chemical reactions.[6][11]

Spill and Emergency Procedures
Evacuation: In case of a significant spill, evacuate non-essential personnel from the area.

Ventilation: Ensure the area is well-ventilated, using the fume hood to control vapor release.

Containment: For liquid spills, use a suitable absorbent material (e.g., vermiculite, dry sand)

to contain the chemical.

Cleanup: Wearing the appropriate PPE (including respiratory protection), carefully collect the

absorbed material into a suitable container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly.

First Aid:

Skin Contact: Immediately wash the affected area with plenty of water for at least 15

minutes.[7] Remove contaminated clothing and wash it before reuse.[2] If irritation

persists, seek medical attention.[10]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[7] Remove contact lenses if present and easy to do.[2] Seek

immediate medical attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2] If

feeling unwell, call a poison control center or doctor.[3]

Ingestion: Rinse mouth with water.[2] Call a poison control center or doctor immediately.[3]

Chemical Waste Disposal Plan
Waste Classification: All waste containing 5-Chloro-2-methylthiophenol, including

contaminated consumables and rinse water, must be treated as hazardous waste.[4]

Containerization: Collect chemical waste in a dedicated, properly labeled, and leak-proof

container that is compatible with the chemical.[12] Keep the container closed except when

adding waste.

Rinsate Collection: The first rinse of any container that held the chemical must be collected

and disposed of as hazardous waste.[12]

Disposal: Dispose of the waste through an approved hazardous waste disposal facility,

following all local, state, and federal regulations.[3][10] Do not dispose of this chemical down

the drain or in the general trash.[12]

Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely managing 5-Chloro-2-
methylthiophenol from initial planning to final disposal.
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1. Preparation & Planning

2. Chemical Handling

3. Post-Handling & Disposal Emergency Protocol

Risk Assessment for Procedure

Locate & Verify Safety Equipment
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Caption: Workflow for the safe handling of 5-Chloro-2-methylthiophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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